

nedocromil sodium comparative clinical trials

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Nedocromil


CAS No.: 69049-73-6

Cat. No.: S536933

Get Quote

Mechanism of Action and Drug Profile

Nedocromil sodium is classified as a pyranoquinolone derivative and functions as a non-steroidal anti-inflammatory agent [1]. The diagram below illustrates its complex cellular mechanism of action.



Click to download full resolution via product page

Its key pharmacological characteristics are summarized in the table below [1].

Feature	Description
Drug Class	Pyranquinolone / Mast cell stabilizer
Molecular Formula	$C_{19}H_{17}NO_7$
Primary Indication	Mild to moderate asthma; Allergic conjunctivitis (ophthalmic solution)
Mechanism of Action	Inhibits activation and mediator release from inflammatory cells (mast cells, eosinophils, neutrophils, macrophages); also inhibits sensory nerve activation and axon reflexes.
Anti-inflammatory Effect	Yes. Inhibits release of histamine, leukotrienes, and prostaglandins.
Bronchodilator Effect	No
Common Side Effects	Unpleasant taste, headache, cough, pharyngitis [2] [1].

Efficacy Comparison with Other Asthma Therapies

Clinical trials have directly compared **nedocromil** sodium against other standard asthma treatments. The table below summarizes key efficacy outcomes from these studies.

Comparison Drug	Trial Design & Duration	Key Efficacy Findings	Reference
Placebo	Multicentre, double-blind, 2-4 mg & 4 mg q.i.d., 4-10 weeks [2] [3] [4]	Significant improvement in asthma severity scores, clinician's opinion, and reduced rescue bronchodilator use. Efficacy was consistently superior to placebo.	[2] [3] [4]

Comparison Drug	Trial Design & Duration	Key Efficacy Findings	Reference
Inhaled Corticosteroid (Triamcinolone)	Randomized pragmatic trial, 400 µg/day vs. Nedocromil, 4 weeks [5]	Triamcinolone showed a stronger effect on asthma symptoms, lung function (FEV ₁), bronchial hyper-reactivity (PC20H), and eosinophil count.	[5]
Leukotriene Receptor Antagonist (Montelukast)	Randomized pragmatic trial, Monotherapy, 4 weeks [5]	Montelukast and triamcinolone had a stronger effect on nocturnal symptoms than Nedocromil. No significant difference was found between triamcinolone and montelukast for this symptom.	[5]
Cromolyn Sodium	Reviewed across multiple comparative studies [6]	Nedocromil sodium was found to be a clinically effective, safe, anti-inflammatory addition to asthma therapy. (Note: This source did not provide a quantitative superiority/inferiority conclusion).	[6]

Detailed Experimental Protocols from Key Trials

To assess the validity of the data, it is helpful to understand how these clinical trials were conducted.

- **Protocol 1: Comparative Pragmatic Trial (Triamcinolone, Nedelukast, Nedocromil)** [5]
 - **Objective:** To compare the effect of a 4-week monotherapy on asthma control in children.
 - **Population:** 256 children (aged 6-18) with mild to moderate asthma allergic to dust mite.
 - **Interventions:** Triamcinolone acetone (400 µg/day), inhaled **Nedocromil**, or Montelukast sodium.
 - **Primary Outcomes:** Asthma symptom scores, lung function (FEV₁), bronchial hyper-responsiveness (PC20H), and blood eosinophil count.
 - **Blinding:** The study was a "randomized no blinding or placebo pragmatic trial."
- **Protocol 2: High-Dose Bronchodilator User Study (Nedocromil vs. Placebo)** [3]
 - **Objective:** To evaluate the efficacy of **nedocromil** sodium in patients with asthma requiring high-dose bronchodilators.

- **Design:** 14-week, double-blind, randomized, placebo-controlled, multicenter study.
 - **Population:** 110 patients.
 - **Protocol:** 2-week run-in, 2-week baseline (where all maintenance bronchodilators were stopped), followed by a 10-week treatment period.
 - **Primary Outcomes:** Asthma summary score, daytime asthma symptoms, sleep difficulty, and use of rescue medication.
- **Protocol 3: Twice-Daily Dosing Regimen (Nedocromil vs. Placebo) [4]**
 - **Objective:** To assess the efficacy of a twice-daily regimen of **nedocromil** sodium.
 - **Design:** 8-week, double-blind, randomized, placebo-controlled study.
 - **Population:** 112 patients with mild-to-moderate asthma.
 - **Protocol:** 2-week run-in, 2-week baseline (withdrawal of maintenance bronchodilators), 8-week treatment.
 - **Primary Outcomes:** Asthma summary score, daytime and nighttime symptoms, and rescue medication use during weeks 5-8.

Conclusion for Clinical Practice

The compiled evidence suggests that:

- **Nedocromil sodium is effective versus placebo** for mild-to-moderate asthma, improving symptoms and reducing rescue medication use [2] [3] [4].
- **It is less potent than inhaled corticosteroids.** In a head-to-head comparison, low-dose triamcinolone had a stronger effect on lung function, symptoms, and inflammatory markers [5].
- **Its safety profile is favorable.** As a non-steroidal agent, it offers an anti-inflammatory option without the side effects associated with corticosteroids, which can be a key consideration in long-term management [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Nedocromil: Uses, Interactions, Mechanism of Action [go.drugbank.com]

2. A multicentre double-blind group comparative of two dose levels... trial [pubmed.ncbi.nlm.nih.gov]
3. A double-blind study of the efficacy of nedocromil sodium ... [sciencedirect.com]
4. The use of twice daily nedocromil sodium in the treatment ... [pubmed.ncbi.nlm.nih.gov]
5. Comparative effect of triamcinolone, nedocromil and ... [pubmed.ncbi.nlm.nih.gov]
6. A review of some recent clinical studies with nedocromil ... [pubmed.ncbi.nlm.nih.gov]
7. Highlights of the nedocromil sodium clinical study ... [sciencedirect.com]

To cite this document: Smolecule. [nedocromil sodium comparative clinical trials]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b536933#nedocromil-sodium-comparative-clinical-trials>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com